Cas no 2639971-33-6 (2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile)

2-(2,2-Dioxo-1,3,2λ⁶-dioxathiolan-4-yl)acetonitrile is a specialized organic compound featuring a dioxathiolane ring with a sulfone group and an acetonitrile substituent. Its unique structure makes it valuable as an intermediate in synthetic chemistry, particularly for constructing heterocyclic frameworks or functionalized molecules. The sulfone moiety enhances reactivity in nucleophilic or cyclization reactions, while the nitrile group offers versatility for further derivatization. This compound is suitable for applications in pharmaceuticals, agrochemicals, or materials science, where precise molecular modifications are required. Its stability under controlled conditions ensures consistent performance in synthetic workflows.
2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile structure
2639971-33-6 structure
Product Name:2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile
CAS No:2639971-33-6
MF:C4H5NO4S
MW:163.151799917221
CID:5916650
PubChem ID:165693841
Update Time:2025-10-29

2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile
    • 2639971-33-6
    • EN300-37272983
    • 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile
    • Inchi: 1S/C4H5NO4S/c5-2-1-4-3-8-10(6,7)9-4/h4H,1,3H2
    • InChI Key: WVTFPKXNKXWUEO-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)OCC(CC#N)O1

Computed Properties

  • Exact Mass: 162.99392881g/mol
  • Monoisotopic Mass: 162.99392881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.8Ų

2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile Pricemore >>

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Additional information on 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile

Comprehensive Overview of 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile (CAS No. 2639971-33-6)

2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile (CAS No. 2639971-33-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a dioxathiolane ring system, which is known for its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules and functional materials.

The growing interest in 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile aligns with the broader trend of green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes rises, this compound's potential as a building block for low-toxicity and high-efficiency products has become a hot topic. Its compatibility with catalytic systems and microwave-assisted reactions further enhances its appeal in modern laboratories.

One of the most frequently asked questions about CAS No. 2639971-33-6 revolves around its synthetic routes and purification methods. The compound can be synthesized through a series of cyclization and functionalization steps, often involving sulfur-containing precursors. Advanced techniques such as HPLC and column chromatography are commonly employed to achieve high purity, which is critical for its application in drug discovery and material engineering.

In the context of pharmaceutical research, 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile has shown promise as a precursor for heterocyclic compounds with potential therapeutic effects. Its nitrile group offers a versatile handle for further chemical modifications, enabling the creation of diverse small-molecule libraries. This adaptability makes it a valuable tool for medicinal chemists aiming to develop new treatments for diseases such as cancer and infectious diseases.

The compound's relevance extends to the field of agrochemicals, where it serves as a key intermediate for pesticide and herbicide development. Its sulfur-rich structure contributes to the bioactivity of these products, enhancing their efficacy while minimizing environmental impact. This aligns with the global push toward sustainable agriculture and reduced chemical residues in food production.

From a material science perspective, CAS No. 2639971-33-6 is being investigated for its potential in creating advanced polymers and coating materials. Its ability to form stable linkages with other monomers makes it a candidate for high-performance materials used in electronics, automotive, and aerospace industries. The compound's thermal and chemical stability further underscores its suitability for these demanding applications.

In summary, 2-(2,2-Dioxo-1,3,2lambda6-dioxathiolan-4-yl)acetonitrile (CAS No. 2639971-33-6) is a multifaceted compound with significant potential across multiple industries. Its unique properties and adaptability make it a subject of ongoing research and development, particularly in areas emphasizing sustainability, efficiency, and innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in shaping the future of chemical synthesis and applied sciences.

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